Cas no 6452-49-9 (Benzene,1-chloro-3-phenoxy-)

Benzene,1-chloro-3-phenoxy- structure
Benzene,1-chloro-3-phenoxy- structure
Product Name:Benzene,1-chloro-3-phenoxy-
CAS No:6452-49-9
MF:C12H9ClO
MW:204.652262449265
CID:517505
PubChem ID:94325
Update Time:2025-04-19

Benzene,1-chloro-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-3-phenoxy-
    • 1-Chloro-3-phenoxybenzene
    • AC1L3RZQ
    • AC1Q3QTE
    • BMURONZFJJPAOK-UHFFFAOYSA-
    • CTK5C1366
    • Ether, m-chlorophenyl phenyl
    • SureCN3790523
    • Inchi: 1S/C12H9ClO/c13-10-5-4-8-12(9-10)14-11-6-2-1-3-7-11/h1-9H
    • InChI Key: BMURONZFJJPAOK-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 204.03427
  • Monoisotopic Mass: 204.034193
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.19
  • Boiling Point: 284.4°C at 760 mmHg
  • Flash Point: 128.4°C
  • Refractive Index: 1.584
  • PSA: 9.23
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